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Compound of Interest

Compound Name: H-Met-OiPr hydrochloride

Cat. No.: B554995

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a detailed, step-by-step procedure for the safe
disposal of H-Met-OiPr hydrochloride (CAS No: 85391-05-5), an amino acid derivative used
in cancer research.[1] Adherence to these protocols is crucial for minimizing risks and
complying with regulatory standards.

Key Safety and Disposal Information

Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS)
provided by the manufacturer. In the absence of a specific SDS, the following guidelines, based
on general principles for hydrochloride salts and hazardous chemicals, should be strictly
followed.

Hazard Profile:

o Acidic Nature: As a hydrochloride salt, H-Met-OiPr hydrochloride is acidic and can cause
irritation upon contact with skin, eyes, or the respiratory tract.

o Potential Reactivity: While specific reactivity data is limited, it should be handled as a
potentially reactive compound, especially in the presence of bases, amines, and alkali
metals.[2]
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o Toxicity: The toxicological properties of H-Met-OiPr hydrochloride are not extensively
documented in the provided search results. Therefore, it should be handled with care,
assuming it may be harmful if swallowed or inhaled.

Personal Protective Equipment (PPE):

To ensure personal safety, the following PPE must be worn when handling H-Met-OiPr
hydrochloride:

o Safety goggles or a face shield
o Chemical-resistant gloves
» Alab coat or other protective garments

o Arespirator if handling the substance in a poorly ventilated area or if it is in a powdered form
that can be inhaled.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for H-Met-OiPr
hydrochloride.

Property Value Source(s)
CAS Number 85391-05-5 [1]
Molecular Formula C8H18CINO2S

Molecular Weight 227.75 g/mol [1]
Appearance White to off-white solid [1]

Step-by-Step Disposal Protocol

The recommended disposal procedure for H-Met-OiPr hydrochloride involves careful
neutralization of its acidic component, followed by disposal in strict accordance with local, state,
and federal regulations for chemical waste.
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Small Spills (Solid or Liquid)

In the event of a small spill (less than 1 liter), the following steps should be taken:

Assess and Secure the Area: Evacuate non-essential personnel from the immediate vicinity
of the spill.[2] Ensure proper ventilation to avoid inhalation of any dust or vapors.[2]

Contain the Spill: Use absorbent materials or a spill kit to confine the spill to a small area.[2]

Neutralization: Carefully neutralize the spilled material. For acidic compounds like H-Met-
OiPr hydrochloride, a weak base such as sodium bicarbonate or baking soda can be used.
[2] Apply the neutralizing agent gradually until the fizzing stops, indicating that the acid has
been neutralized.

Collection: Once neutralized, carefully sweep or wipe up the material and place it in a clearly
labeled, sealed container for hazardous waste.[2]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal of Unused H-Met-OiPr Hydrochloride

For the disposal of unused quantities of H-Met-OiPr hydrochloride, the following procedure

should be followed:

Dilution: In a well-ventilated fume hood, slowly dissolve the solid H-Met-OiPr hydrochloride
in a large volume of water. This should be done in a suitable container, such as a large
beaker.

Neutralization: While stirring, slowly add a weak base (e.g., sodium bicarbonate) to the
solution. Monitor the pH of the solution using pH paper or a pH meter. Continue adding the
base until the pH is within a neutral range (typically between 6.0 and 8.0).

Waste Collection: Transfer the neutralized solution to a designated and properly labeled
hazardous waste container.

Final Disposal: The sealed container must be disposed of through an approved chemical
waste disposal service, following all institutional and regulatory guidelines.[3] Do not pour the
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chemical, even after neutralization, down the drain without explicit permission from your
institution's environmental health and safety department.[2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of H-Met-
OiPr hydrochloride.
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Disposal decision workflow for H-Met-OiPr hydrochloride.
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By following these procedures, laboratory personnel can ensure the safe and environmentally
responsible disposal of H-Met-OiPr hydrochloride, thereby fostering a secure and compliant
research environment. Always prioritize safety and adhere to the specific guidelines
established by your institution and local regulatory bodies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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